(2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethanol
Cat. No. B8701315
M. Wt: 169.20 g/mol
InChI Key: GVNZWQHIVZKYMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09132136B2
Procedure details
To a stirred solution of lithium borohydride in THF (48.9 ml, 2 M solution) under an argon atmosphere was added dropwise chlorotrimethylsilane (25.0 ml). The resulting suspension was cooled to 0° C. and (RS)-amino-(3-fluoro-2-methyl-phenyl)-acetic acid (7.1 g) was added portionwise, whereby the temperature of the reaction mixture rose transiently to 45° C. The ice bath was removed and stirring was then continued at r.t. for 90 min. The mixture was quenched by dropwise addition of methanol (20 ml) and then concentrated in vacuo. The residue was suspended in ethyl acetate and washed with 2 N aq NaOH. The phases were separated and the aqueous phase was extracted with ethyl acetate. The combined organic phases were dried over sodium sulphate and concentrated in vacuo to afford (RS)-2-amino-2-(3-fluoro-2-methyl-phenyl)-ethanol (1.83 g, 28%) as a light yellow solid. MS (ISP): 170.3 ([M+H]+).
Quantity
7.1 g
Type
reactant
Reaction Step Two
Yield
28%
Identifiers
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REACTION_CXSMILES
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[BH4-].[Li+].Cl[Si](C)(C)C.[NH2:8][CH:9]([C:13]1[CH:18]=[CH:17][CH:16]=[C:15]([F:19])[C:14]=1[CH3:20])[C:10](O)=[O:11]>C1COCC1>[NH2:8][CH:9]([C:13]1[CH:18]=[CH:17][CH:16]=[C:15]([F:19])[C:14]=1[CH3:20])[CH2:10][OH:11] |f:0.1|
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Inputs
Step One
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[BH4-].[Li+]
|
|
Name
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|
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Quantity
|
25 mL
|
|
Type
|
reactant
|
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Smiles
|
Cl[Si](C)(C)C
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Name
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|
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Quantity
|
48.9 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
|
7.1 g
|
|
Type
|
reactant
|
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Smiles
|
NC(C(=O)O)C1=C(C(=CC=C1)F)C
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
0 °C
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Stirring
|
Type
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CUSTOM
|
|
Details
|
stirring
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
rose transiently to 45° C
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
The ice bath was removed
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The mixture was quenched by dropwise addition of methanol (20 ml)
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CONCENTRATION
|
Type
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CONCENTRATION
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|
Details
|
concentrated in vacuo
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WASH
|
Type
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WASH
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|
Details
|
washed with 2 N aq NaOH
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The phases were separated
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
the aqueous phase was extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
The combined organic phases were dried over sodium sulphate
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
90 min |
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Name
|
|
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Type
|
product
|
|
Smiles
|
NC(CO)C1=C(C(=CC=C1)F)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.83 g | |
| YIELD: PERCENTYIELD | 28% | |
| YIELD: CALCULATEDPERCENTYIELD | 27.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
